6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid

• IUPAC Name: 6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid
• InChI: InChI=1S/C6H7N3O3/c10-6(11)5-8-7-4-3-12-2-1-9(4)5/h1-3H2,(H,10,11)
• InChI Key: DXLOMAOPLDRRMR-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NN=C(N21)C(=O)O
• Molecular Formula: C6H7N3O3
• Molecular Weight: 169.14 g/mol

Description

6,8-Dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid is a heterocyclic compound featuring a fused triazolo-oxazine core with a carboxylic acid substituent at position 3. The methyl ester derivative (C$9$H${10}$F$3$N$3$O$2$) was synthesized via Method B with a 91.6% yield and a melting point (mp) of 153–155°C, while the lithium salt (C$7$H$8$LiN$3$O$_2$) exhibited a higher mp of 238–240°C, likely due to ionic stabilization . Spectroscopic characterization of the lithium salt includes $^1$H NMR signals at δ 4.92 (t, 2H), 4.29 (t, 2H), and 4.04 (t, 2H), confirming the oxazine ring’s proton environment .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of hydrazine derivatives with carboxylic acids or their esters, followed by cyclization to form the triazolo-oxazine ring system. The reaction conditions often require the use of solvents such as methanol or ethanol and catalysts like acetic acid .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be replaced with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated derivatives in the presence of nucleophiles under mild heating.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer and neurodegenerative disorders.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine-3-carboxylic acid involves its interaction with specific molecular targets. It may act as an inhibitor of certain enzymes or receptors, modulating their activity and affecting various biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Triazolo-Oxazine Derivatives

• 3-Phenyl-6,8-dihydro-5H-[1,2,4]triazolo[3,4-c][1,4]oxazine : This analogue replaces the carboxylic acid group with a phenyl substituent. It is commercially available but lacks reported pharmacological data. The absence of a polar carboxylic acid likely reduces water solubility compared to the target compound .

Carboxylic Acid Derivatives

• 6-(4-Methoxy-phenyl)-6,7-dihydro-4H-(1,2,3)triazolo(5,1-C)(1,4)oxazine-3-carboxylic Acid: This structural isomer introduces a methoxy-phenyl group, increasing molecular weight (275.26 g/mol) and lipophilicity. Its synthesis and purity (>95%) are noted, but pharmacological data remain unreported .

Table 1: Physical Properties of Key Derivatives

Compound	Molecular Formula	Yield (%)	Melting Point (°C)	Key Feature	Reference
Methyl ester of target compound	C$9$H${10}$F$3$N$3$O$_2$	91.6	153–155	High-yield ester derivative
Lithium salt of target compound	C$7$H$8$LiN$3$O$2$	84.1	238–240	Ionic stabilization
6-(4-Methoxy-phenyl) derivative	C${13}$H${13}$N$3$O$4$	N/A	N/A	Lipophilic substituent

Pharmacological and Functional Comparisons

• 1,2,3-Triazole-Containing Analogues : Compounds like quinazolin-4(3H)-one-linked triazoles demonstrate anticancer activity (e.g., IC$_{50}$ values <10 μM in some cell lines), suggesting that triazole-oxazine derivatives may share similar bioactivity profiles . However, explicit data for the target compound are absent in the evidence.
• 3,6-Disubstituted-1,2,4-Triazolo[3,4-b]-1,3,4-Thiadiazoles: These analogues, synthesized from thiosemicarbazides, exhibit antimicrobial activity.